Cas no 1446747-07-4 (8-Propoxy-quinoline-2-carboxylic acid)

• Product Name: 8-Propoxy-quinoline-2-carboxylic acid
• CAS No: 1446747-07-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5819104
• PubChem ID: 99979204
• Update Time: 2025-10-30

8-Propoxy-quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Propoxy-quinoline-2-carboxylic acid
• 2-Quinolinecarboxylic acid, 8-propoxy-
• SB71874
• 1446747-07-4
• 8-Propoxyquinoline-2-carboxylicacid
• 8-Propoxyquinoline-2-carboxylic acid
• G71095

• Inchi： 1S/C13H13NO3/c1-2-8-17-11-5-3-4-9-6-7-10(13(15)16)14-12(9)11/h3-7H,2,8H2,1H3,(H,15,16)
• InChI Key： NTZJFOQOARNHNT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OCCC)C=CC=1C(O)=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-Propoxy-quinoline-2-carboxylic acid

8-Propoxy-quinoline-2-carboxylic acid: A Comprehensive Overview

The compound 8-Propoxy-quinoline-2-carboxylic acid, identified by the CAS number 1446747-07-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinoline family, which has been extensively studied for its diverse applications in drug discovery and material science. The structure of 8-Propoxy-quinoline-2-carboxylic acid comprises a quinoline ring system with a propoxy group at position 8 and a carboxylic acid group at position 2, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 8-Propoxy-quinoline-2-carboxylic acid. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint, aligning with the growing demand for sustainable chemical practices. The compound's unique structure allows for its application in diverse fields, such as drug delivery systems and advanced materials.

In the realm of pharmacology, 8-Propoxy-quinoline-2-carboxylic acid has shown promising bioactivity. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key enzymes associated with inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for therapeutic interventions in chronic diseases such as cancer and neurodegenerative disorders.

The incorporation of the propoxy group at position 8 introduces hydrophobicity to the molecule, enhancing its solubility in organic solvents. This property is advantageous in drug design, where solubility is a critical factor for bioavailability. Furthermore, the carboxylic acid group at position 2 provides opportunities for further functionalization, such as esterification or amidation, enabling the creation of derivatives with tailored properties.

Recent research has also explored the use of 8-Propoxy-quinoline-2-carboxylic acid in material science applications. Its aromatic ring system and functional groups make it suitable for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The compound's electronic properties have been studied through computational modeling and experimental techniques, revealing its potential as a building block for advanced materials.

In conclusion, 8-Propoxy-quinoline-2-carboxylic acid, CAS number 1446747-07-4, stands out as a versatile compound with significant potential in multiple domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.